Cas no 156185-88-5 ((2S)-3-amino-2-benzenesulfonamidopropanoic acid)

• Product Name: (2S)-3-amino-2-benzenesulfonamidopropanoic acid
• CAS No: 156185-88-5
• MF: C₉H₁₂N₂O₄S
• MW: 244.267580986023
• MDL: MFCD01317840
• CID: 107303
• PubChem ID: 10752796
• Update Time: 2025-05-25

(2S)-3-amino-2-benzenesulfonamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• L-Alanine,3-amino-N-(phenylsulfonyl)-
• 3-AMINO-(2S)-PHENYLSULPHONYLAMINO-PROPIONIC ACID
• 3-amino-2(S)-phenylsulfonylaminopropionic acid
• (2S)-3-amino-2-(phenylsulphonylamino)propanoic acid
• 2(S)-Phenylsulfonylamino-3-aminopropionic acid
• 3-AMINO-(2S)-PHENYLSULFONYLAMINOPROPIONIC ACID
• N2-benzenesulfonyl-L-2,3-diaminopropionic acid
• N2-benzenesulfonyl-L-diaminopropionic acid
• 3-Amino-(2S)-phenylsulfonylaminopropionicacid
• (2S)-3-amino-2-benzenesulfonamidopropanoic acid
• 156185-88-5
• 3-Amino-(2S)phenylsulfonylaminopropionic acid
• QSCVWHIJUJGFDU-QMMMGPOBSA-N
• EN300-312394
• SCHEMBL6500230
• (2S)-3-amino-2-(benzenesulfonamido)propanoic Acid

• MDL： MFCD01317840
• Inchi： 1S/C9H12N2O4S/c10-6-8(9(12)13)11-16(14,15)7-4-2-1-3-5-7/h1-5,8,11H,6,10H2,(H,12,13)/t8-/m0/s1
• InChI Key： QSCVWHIJUJGFDU-QMMMGPOBSA-N
• SMILES： S(C1C=CC=CC=1)(N[C@H](C(=O)O)CN)(=O)=O

Computed Properties

• Exact Mass: 244.05200
• Monoisotopic Mass: 244.05177804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 117.87000
• LogP: 1.54880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on (2S)-3-amino-2-benzenesulfonamidopropanoic acid

Recent Advances in the Study of (2S)-3-amino-2-benzenesulfonamidopropanoic acid (CAS: 156185-88-5)

The compound (2S)-3-amino-2-benzenesulfonamidopropanoic acid (CAS: 156185-88-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of (2S)-3-amino-2-benzenesulfonamidopropanoic acid as a key intermediate in the synthesis of novel sulfonamide-based inhibitors. Sulfonamides are well-known for their broad-spectrum biological activities, including antibacterial, antiviral, and anticancer properties. The specific stereochemistry of this compound, with its (2S) configuration, has been shown to enhance its binding affinity to target proteins, making it a promising scaffold for drug development.

One of the most notable advancements in this area is the application of (2S)-3-amino-2-benzenesulfonamidopropanoic acid in the design of carbonic anhydrase inhibitors. Carbonic anhydrases (CAs) are a family of enzymes involved in various physiological processes, and their dysregulation has been linked to diseases such as glaucoma, epilepsy, and cancer. Researchers have demonstrated that derivatives of this compound exhibit potent inhibitory activity against several CA isoforms, with improved selectivity and reduced off-target effects compared to traditional sulfonamide inhibitors.

In addition to its role in CA inhibition, (2S)-3-amino-2-benzenesulfonamidopropanoic acid has been explored as a building block for the development of peptide-based therapeutics. Its unique structure, featuring both an amino acid backbone and a sulfonamide group, allows for the creation of hybrid molecules with enhanced pharmacokinetic properties. Recent work has shown that conjugates of this compound with bioactive peptides can improve their stability and bioavailability, opening new avenues for the treatment of metabolic disorders and infectious diseases.

The synthesis of (2S)-3-amino-2-benzenesulfonamidopropanoic acid has also seen significant improvements. Novel catalytic methods have been developed to achieve higher yields and enantiomeric purity, which are critical for its application in drug discovery. For instance, asymmetric hydrogenation techniques using chiral catalysts have been successfully employed to produce the (2S)-enantiomer with excellent stereoselectivity. These advancements not only streamline the production process but also ensure the consistency and quality of the compound for further research and development.

Despite these promising developments, challenges remain in the clinical translation of (2S)-3-amino-2-benzenesulfonamidopropanoic acid-based therapeutics. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through rigorous preclinical studies. However, the growing body of research underscores the potential of this compound as a versatile tool in medicinal chemistry, with applications ranging from enzyme inhibition to peptide drug design.

In conclusion, (2S)-3-amino-2-benzenesulfonamidopropanoic acid (CAS: 156185-88-5) represents a valuable scaffold for the development of novel therapeutic agents. Its unique structural features and demonstrated biological activities make it a focal point of current research in chemical biology and drug discovery. Continued exploration of its properties and applications is expected to yield further insights and innovations in the coming years.